
2,4-Difluoro-5-nitrobenzoic acid material safety
data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Difluoro-5-nitrobenzoic acid

Cat. No.: B130224 Get Quote

Technical Guide: 2,4-Difluoro-5-nitrobenzoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,4-
Difluoro-5-nitrobenzoic acid (CAS No. 153775-33-8), focusing on its chemical and physical

properties, hazard identification, and safe handling protocols. The information is compiled from

various safety data sheets to ensure a thorough understanding for professionals in research

and drug development.

Chemical and Physical Properties
2,4-Difluoro-5-nitrobenzoic acid is a fluorinated aromatic compound.[1] Its key physical and

chemical properties are summarized in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b130224?utm_src=pdf-interest
https://www.benchchem.com/product/b130224?utm_src=pdf-body
https://www.benchchem.com/product/b130224?utm_src=pdf-body
https://www.benchchem.com/product/b130224?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA003FS9/24-difluoro-5-nitrobenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 153775-33-8 [1][2]

Molecular Formula C7H3F2NO4 [1][2]

Molecular Weight 203.10 g/mol [1]

Appearance Solid [1]

Purity 98% [1]

IUPAC Name
2,4-Difluoro-5-nitrobenzoic

acid
[2]

Synonyms

Benzoic acid, 2,4-difluoro-5-

nitro-; 2,4-difluoro-5-nitro-

benzoic Acid

[1]

Hazard Identification and Safety Precautions
While specific quantitative toxicity data for 2,4-Difluoro-5-nitrobenzoic acid is limited in the

provided search results, hazard statements for similar compounds and general handling

procedures for aromatic nitro compounds provide guidance on necessary safety precautions.

For a structurally related compound, 2,5-Difluoro-4-nitrobenzoic acid, the following GHS hazard

statements have been identified and may be relevant[3]:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation
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Given these potential hazards, appropriate personal protective equipment (PPE) should be

worn at all times when handling this compound. This includes, but is not limited to, safety

glasses or goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a

well-ventilated area or under a chemical fume hood.

Experimental Protocols and Handling
Detailed experimental protocols for specific applications of 2,4-Difluoro-5-nitrobenzoic acid
are not available in the provided search results. However, general procedures for safe

handling, storage, and emergency response have been compiled from various safety data

sheets.

Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Do not breathe dust or aerosols.[4] Use in a

well-ventilated place.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Seek medical attention.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid dust formation.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Collect spillage and arrange for disposal. Keep in suitable, closed

containers for disposal.[4]

Visualized Workflow: Accidental Spill Response
The following diagram outlines the logical steps for responding to an accidental spill of 2,4-
Difluoro-5-nitrobenzoic acid, based on the safety information gathered.
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Caption: Workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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